Cas no 53921-04-3 (1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, methyl ester)
53921-04-3 structure
Product Name:1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, methyl ester
CAS No:53921-04-3
MF:C7H10N2O2
MW:154.166501522064
CID:2831004
PubChem ID:2753106
Update Time:2025-04-21
1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, methyl ester
- DTXSID50372966
- 53921-04-3
- AKOS003880902
-
- Inchi: 1S/C7H10N2O2/c1-5-4-6(2)9(8-5)7(10)11-3/h4H,1-3H3
- InChI Key: HUEYZDMZZGVKRW-UHFFFAOYSA-N
- SMILES: O(C)C(N1C(C)=CC(C)=N1)=O
Computed Properties
- Exact Mass: 154.074227566Da
- Monoisotopic Mass: 154.074227566Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 44.1Ų
1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, methyl ester Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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